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Cat. No.: B3052934 Get Quote

A comprehensive analysis for researchers and drug development professionals.

This guide provides an objective, data-driven comparison of 2-(4-
(hydroxymethyl)phenyl)ethanol, commonly known as Tyrosol, and its glucoside, Salidroside.

Both naturally occurring phenolic compounds have garnered significant interest for their diverse

pharmacological activities. This comparison focuses on their neuroprotective, antioxidant, and

anti-inflammatory properties, supported by experimental data to inform research and

development decisions.

Chemical Structures and Relationship
Tyrosol is a phenylethanoid, while Salidroside is its glucoside, meaning Tyrosol is bound to a

glucose molecule. This structural relationship is crucial as evidence suggests that Salidroside

can be metabolized into Tyrosol in vivo, potentially acting as a prodrug.[1][2]
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Chemical Structures and Metabolic Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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